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Compound of Interest

Compound Name: MAL-PEG4-MMAF

Cat. No.: B1193094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on MAL-PEG4-MMAF, a key

reagent in the development of Antibody-Drug Conjugates (ADCs). This document outlines its

procurement, physicochemical properties, and detailed protocols for its application in cancer

research, serving as a vital resource for researchers and drug development professionals.

Supplier and Purchasing Information
MAL-PEG4-MMAF is available from several reputable suppliers in the life sciences sector.

While pricing can vary based on quantity and purity, the following table summarizes currently

available information to aid in procurement decisions.
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Supplier Product Name Purity
Available
Quantities

Price (USD)

TargetMol
MAL-PEG4-

MMAF
>98% 100 mg, 500 mg Inquiry

MedKoo

Biosciences

MAL-PEG4-

MMAF
>98%

Custom

synthesis (min.

1g)

Inquiry

InvivoChem
MAL-PEG4-

MMAF
≥98% 500 mg, 1 g Inquiry

BroadPharm

Antibody Mal-

PEG4-VC-PAB-

MMAF

Conjugation Kit

N/A 3 x 1 mg $2100.00[1]

Caltag

Medsystems

MAL-PEG4-

MMAF
98% Inquiry Inquiry

Physicochemical Properties
A thorough understanding of the physicochemical properties of MAL-PEG4-MMAF is critical for

its effective use in ADC development. The following table summarizes key quantitative data.
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Property Value Source

Molecular Formula C53H84N6O15 [2][3]

Molecular Weight 1045.28 g/mol [2][3][4][5]

Purity >98% [2]

Appearance Solid powder [2]

Solubility Soluble in DMSO [2]

MMAF is soluble in Ethanol

(~2 mg/mL), DMSO (~25

mg/mL), and Dimethyl

Formamide (~10 mg/mL).[6]

[6]

MMAF has a solubility of ~0.14

mg/mL in a 1:6 solution of

DMSO:PBS (pH 7.2).[6]

[6]

Storage (Powder) -20°C for up to 3 years [3][4]

Storage (In Solvent) -80°C for up to 1 year [4]

CAS Number
T27975 (TargetMol Catalog

No.)
[5]

Mechanism of Action: Tubulin Polymerization
Inhibition
MAL-PEG4-MMAF serves as a potent payload in ADCs. Its cytotoxic effect is mediated by

Monomethyl Auristatin F (MMAF), a synthetic analog of the natural antimitotic agent dolastatin

10.[7][8] MMAF functions by inhibiting tubulin polymerization, a critical process for microtubule

formation and mitotic spindle assembly.[7][9][10] This disruption of microtubule dynamics leads

to cell cycle arrest in the G2/M phase and subsequently induces apoptosis.[10][11]
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Caption: Mechanism of action of MAL-PEG4-MMAF ADC leading to apoptosis.

Experimental Protocols
Antibody Conjugation via Maleimide-Thiol Chemistry
This protocol details the conjugation of MAL-PEG4-MMAF to a monoclonal antibody through a

maleimide-thiol reaction.

Materials:

Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.2-7.4)

MAL-PEG4-MMAF

Tris(2-carboxyethyl)phosphine (TCEP)

Anhydrous Dimethyl Sulfoxide (DMSO)

Degassed conjugation buffer (e.g., PBS, pH 7.0-7.5)

Desalting column (e.g., Sephadex G-25)

Inert gas (Nitrogen or Argon)

Procedure:
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Antibody Preparation:

Dissolve the antibody in the degassed conjugation buffer at a concentration of 1-10

mg/mL.[12]

Reduction of Antibody Disulfide Bonds (Optional but Recommended):

To expose free thiol groups for conjugation, add a 10-fold molar excess of TCEP to the

antibody solution.[13]

Incubate the reaction mixture for approximately 30 minutes at room temperature. It is

advisable to perform this step under an inert gas atmosphere to prevent the re-formation

of disulfide bonds.[13][14]

Remove excess TCEP using a desalting column equilibrated with the conjugation buffer.

Preparation of MAL-PEG4-MMAF Stock Solution:

Allow the vial of MAL-PEG4-MMAF to warm to room temperature.

Prepare a 10 mM stock solution by dissolving the MAL-PEG4-MMAF in anhydrous

DMSO.[12] Vortex briefly to ensure complete dissolution.

Conjugation Reaction:

Add the MAL-PEG4-MMAF stock solution to the reduced antibody solution. A typical

starting molar ratio is 10:1 to 20:1 (MAL-PEG4-MMAF:antibody).[12] This ratio may

require optimization for specific antibodies.

Gently mix the reaction solution.

Flush the reaction vial with an inert gas, seal it tightly, and protect it from light.

Incubate the reaction for 2 hours at room temperature or overnight at 2-8°C with gentle

rocking.[12][15]

Purification of the ADC:
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Remove unreacted MAL-PEG4-MMAF and other small molecules using a desalting

column or another suitable purification method like dialysis or HPLC.[15]

Characterization and Storage:

Determine the drug-to-antibody ratio (DAR) using techniques such as UV-Vis

spectroscopy or mass spectrometry.

For long-term storage, add a stabilizer like BSA (5-10 mg/mL) and a bacteriostatic agent

like sodium azide (0.01-0.03%).[12][13] Store the purified ADC at 4°C, protected from light.

For storage at -20°C, glycerol can be added to a final concentration of 50%.[12][13]
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Caption: Workflow for antibody conjugation with MAL-PEG4-MMAF.

In Vitro Cytotoxicity Assay (MTT Assay)
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This protocol describes how to assess the cytotoxicity of a MAL-PEG4-MMAF ADC against

cancer cell lines using a colorimetric MTT assay.

Materials:

Cancer cell line of interest

Complete cell culture medium

MAL-PEG4-MMAF ADC

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

Microplate reader

Procedure:

Cell Seeding:

Harvest and count the cells.

Seed the cells in a 96-well plate at a density of 1,000–10,000 cells per well in 100 µL of

complete medium. The optimal seeding density should be determined empirically for each

cell line.

Incubate the plate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

ADC Treatment:

Prepare a series of dilutions of the MAL-PEG4-MMAF ADC in complete medium.

Remove the medium from the wells and add 100 µL of the ADC dilutions to the respective

wells. Include untreated control wells (medium only).
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Incubate the plate for 72-96 hours at 37°C in a 5% CO2 incubator. The incubation time is

critical for tubulin inhibitors like MMAF, which induce delayed cell death due to cell-cycle

arrest.

MTT Assay:

After the incubation period, add 20 µL of 5 mg/mL MTT solution to each well.

Incubate the plate for 1-4 hours at 37°C, allowing viable cells to reduce the MTT to

formazan crystals.

Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

Incubate the plate overnight in the dark at 37°C.

Data Analysis:

Read the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each treatment group relative to the untreated

control.

Plot the cell viability against the ADC concentration and determine the IC50 value (the

concentration of ADC that inhibits cell growth by 50%).

This guide provides a foundational understanding and practical protocols for the use of MAL-
PEG4-MMAF in ADC development. For specific applications, further optimization of these

protocols may be necessary. Always refer to the supplier's specific product data sheets for the

most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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